Cas no 1361504-39-3 (2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361504-39-3
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4967783
• Update Time: 2025-10-24

2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-10-4-8(5-11(15)12(10)16)9-3-7(1-2-18)6-19-13(9)17/h3-6H,1H2
• InChI Key： SGLAUNDAUCYLTI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=C(CC#N)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile

Comprehensive Guide to 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361504-39-3): Properties, Applications, and Market Insights

2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361504-39-3) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trichlorophenyl and acetonitrile functional groups, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis methods, and emerging uses, while addressing common queries from researchers and industry professionals.

The molecular structure of 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile features a pyridine ring substituted with a fluoro group at the 2-position and a 3,4,5-trichlorophenyl moiety at the 3-position. The 5-acetonitrile side chain enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers often search for "synthesis of fluorinated pyridines" or "applications of trichlorophenyl compounds," reflecting the growing interest in this chemical space.

One of the key applications of 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile lies in the development of pharmaceutical intermediates. Its structural motifs are frequently explored in the design of kinase inhibitors and antimicrobial agents. Recent trends in drug discovery emphasize the importance of fluorinated heterocycles, as they often improve metabolic stability and bioavailability. This aligns with frequent search queries like "role of fluorine in drug design" and "pyridine-based bioactive molecules."

In the agrochemical sector, 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile serves as a precursor for crop protection agents. The trichlorophenyl group is known to enhance pesticidal activity, addressing the demand for "novel agrochemical intermediates" in sustainable farming. With increasing global focus on food security, researchers are actively investigating compounds like this to develop next-generation pesticides with improved efficacy and environmental profiles.

The synthesis of 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile typically involves cross-coupling reactions between halogenated pyridines and aryl boronic acids, followed by nitrile functionalization. Optimizing these processes is a hot topic, as evidenced by searches for "efficient pyridine fluorination methods" and "acetonitrile incorporation techniques." Advances in catalytic systems and green chemistry approaches are further driving innovation in this area.

From a market perspective, the demand for 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile is steadily growing, particularly in regions with strong pharmaceutical and agrochemical industries. Suppliers and manufacturers are increasingly listing this compound in response to queries like "where to buy fluoropyridine derivatives" and "CAS 1361504-39-3 suppliers." Quality control and regulatory compliance remain critical considerations for buyers.

In analytical chemistry, 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile presents interesting challenges due to its multiple halogen substituents. Techniques such as HPLC and mass spectrometry are commonly employed for characterization, addressing researcher questions about "analysis of polychlorinated pyridines." The compound's UV absorption properties also make it suitable for certain spectroscopic applications.

Looking ahead, 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetonitrile is poised to play a significant role in the development of specialty chemicals. Its combination of fluorine and chlorine substituents offers unique opportunities for structure-activity relationship studies. As research continues to explore "multi-halogenated heterocycles" and "functionalized pyridine chemistry," this compound will likely remain a valuable tool for chemists across multiple disciplines.